Cas no 14502-46-6 (12-Tridecynoic acid)

• Product Name: 12-Tridecynoic acid
• CAS No: 14502-46-6
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 120462
• PubChem ID: 1575608
• Update Time: 2025-10-29

12-Tridecynoic acid Chemical and Physical Properties

Names and Identifiers

• 12-Tridecynoic acid
• tridec-12-ynoic acid
• 11-Dodecin-1-carbonsaeure
• CL 5504
• Tridec-12-in-1-saeure
• Tridec-12-insaeure
• TIMTEC-BB SBB009042
• LMFA01030605
• DTXSID80364475
• EN300-7542820
• LCZC1165
• SCHEMBL12680242
• 6-bromo-2-oxo-2,3,4,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid
• AKOS002346814
• CHEBI:165452
• 14502-46-6
• G64680
• DTXCID60315521

• Inchi： 1S/C13H22O2/c1-2-3-4-5-6-7-8-9-10-11-12-13(14)15/h1H,3-12H2,(H,14,15)
• InChI Key： HWIFJCZFXIICIS-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCC#C)=O

Computed Properties

• Exact Mass: 210.16200
• Monoisotopic Mass: 210.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 0.9101 (rough estimate)
• Melting Point: 55°C
• Boiling Point: 370.46°C (rough estimate)
• Refractive Index: 1.4126 (estimate)
• PSA: 37.30000
• LogP: 3.60520

12-Tridecynoic acid Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 12-Tridecynoic acid

12-Tridecynoic Acid: A Comprehensive Overview

12-Tridecynoic acid (CAS No. 14502-46-6) is a straight-chain monocarboxylic acid with a unique structure that has garnered significant attention in both academic and industrial research. This compound, also referred to as tridecyne carboxylic acid, belongs to the family of fatty acids and exhibits distinct chemical properties due to its terminal carboxylic group and extended carbon chain. Recent advancements in synthetic chemistry and materials science have highlighted its potential applications in various fields, including polymer synthesis, drug delivery systems, and surface modification.

The molecular structure of 12-tridecynoic acid consists of a 13-carbon chain with a carboxylic acid group (-COOH) at one end. This structure imparts it with amphiphilic properties, making it suitable for applications that require both hydrophilic and hydrophobic interactions. Researchers have recently explored its ability to form self-assembled monolayers (SAMs) on various substrates, which has implications for the development of advanced materials with tailored surface properties.

One of the most promising areas of research involving 12-tridecynoic acid is its use in polymer chemistry. Scientists have successfully incorporated this compound into polyurethane and polyamide systems, resulting in materials with enhanced mechanical strength and thermal stability. For instance, a study published in 2023 demonstrated that the incorporation of tridecyne carboxylic acid into polyurethane networks significantly improved their resistance to UV degradation, making them ideal for outdoor applications.

Another emerging application of 12-tridecynoic acid is in the field of drug delivery. Its ability to form stable emulsions and nanoparticles has been leveraged to develop targeted drug delivery systems. A recent breakthrough involved the use of tridecyne carboxylic acid as a stabilizing agent for lipid nanoparticles (LNPs), which are widely used in mRNA vaccine formulations. This research underscores its potential in improving the efficacy and safety of therapeutic agents.

The synthesis of 12-tridecynoic acid has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic processes have enabled more efficient production pathways. For example, researchers have developed a one-pot synthesis using transition metal catalysts that significantly reduce reaction time while maintaining high purity levels.

In terms of environmental impact, 12-tridecynoic acid has been shown to exhibit biodegradability under specific conditions, making it a more sustainable alternative to traditional synthetic polymers. Studies conducted in 2023 revealed that microbial degradation of this compound can be accelerated by introducing specific enzymes, which opens up possibilities for its use in biodegradable materials.

Furthermore, the unique electronic properties of 12-tridecynoic acid have led to its exploration in electronic materials. Researchers have investigated its potential as an additive in conductive polymers, where it can enhance electrical conductivity without compromising mechanical integrity. This dual functionality makes it a valuable component in the development of flexible electronics and sensors.

In conclusion, 12-tridecynoic acid (CAS No. 14502-46-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for innovative solutions in materials science, pharmaceuticals, and sustainable chemistry. As research continues to uncover new properties and applications, tridecyne carboxylic acid is poised to play an increasingly important role in advancing modern technologies.